5-(5-methylfuran-2-yl)-1,2-oxazole
Overview
Description
5-(5-Methylfuran-2-yl)-1,2-oxazole (5-MFO) is an organic compound that has been studied for its potential applications in scientific research and lab experiments. 5-MFO is a five-membered heterocyclic compound with a furan ring and an oxazole ring. It is a white, crystalline solid with a melting point of 110–112 °C and a boiling point of 158–160 °C. 5-MFO is soluble in water and organic solvents, such as ethanol and methanol. In
Mechanism of Action
The mechanism of action of 5-(5-methylfuran-2-yl)-1,2-oxazole is not completely understood. However, it is believed that 5-(5-methylfuran-2-yl)-1,2-oxazole binds to the target molecules through hydrogen bonding and electrostatic interactions. Additionally, 5-(5-methylfuran-2-yl)-1,2-oxazole is thought to undergo a conformational change upon binding to the target molecules, which allows for the formation of a fluorescent complex.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-methylfuran-2-yl)-1,2-oxazole have not been extensively studied. However, it has been shown to have anti-inflammatory and anti-microbial properties. Additionally, 5-(5-methylfuran-2-yl)-1,2-oxazole has been shown to have antioxidant activity, which could potentially be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(5-methylfuran-2-yl)-1,2-oxazole for lab experiments include its low cost, its stability, and its solubility in a variety of solvents. Additionally, 5-(5-methylfuran-2-yl)-1,2-oxazole has a high fluorescence quantum yield, which makes it an ideal fluorescent probe for the detection of various molecules. However, 5-(5-methylfuran-2-yl)-1,2-oxazole is not suitable for use in vivo due to its low bioavailability.
Future Directions
The potential future directions for 5-(5-methylfuran-2-yl)-1,2-oxazole include further research into its mechanism of action and its biochemical and physiological effects. Additionally, 5-(5-methylfuran-2-yl)-1,2-oxazole could be used as a fluorescent probe for the detection of other molecules, such as hormones, enzymes, and metabolites. Furthermore, 5-(5-methylfuran-2-yl)-1,2-oxazole could be used as a fluorescent marker for the visualization of cell structures and processes. Finally, 5-(5-methylfuran-2-yl)-1,2-oxazole could be used as a fluorescent probe for the detection of disease biomarkers, such as proteins and nucleic acids.
Synthesis Methods
5-(5-methylfuran-2-yl)-1,2-oxazole can be synthesized through a number of different methods. One method is the acid-catalyzed cyclization of 2-methylfuran-3-carboxaldehyde. This involves the reaction of the aldehyde with a catalytic amount of acid, such as hydrochloric acid or sulfuric acid, followed by a dehydration step. Another method is the reaction of 2-methylfuran-3-carboxylic acid with hydrazine hydrate. This reaction produces an intermediate which can then be cyclized to form the desired 5-(5-methylfuran-2-yl)-1,2-oxazole.
Scientific Research Applications
5-(5-methylfuran-2-yl)-1,2-oxazole has been studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions, such as zinc, copper, and cobalt. It has also been used as a fluorescent probe for the detection of proteins, such as cytochrome c and bovine serum albumin. 5-(5-methylfuran-2-yl)-1,2-oxazole has been used as a fluorescent probe for the detection of DNA and RNA. Additionally, 5-(5-methylfuran-2-yl)-1,2-oxazole has been used as a fluorescent probe for the detection of carbohydrates, such as glucose and fructose.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(5-methylfuran-2-yl)-1,2-oxazole involves the condensation of 5-methylfurfural with ethyl oxalate followed by cyclization of the resulting intermediate.", "Starting Materials": [ "5-methylfurfural", "ethyl oxalate", "sodium ethoxide", "acetic acid", "water" ], "Reaction": [ "Step 1: Dissolve 5-methylfurfural (1.0 equiv) in dry ethanol and add sodium ethoxide (1.2 equiv). Stir the mixture at room temperature for 30 minutes.", "Step 2: Add ethyl oxalate (1.1 equiv) to the reaction mixture and stir for an additional 2 hours at room temperature.", "Step 3: Quench the reaction by adding acetic acid (1.5 equiv) and water (2.0 equiv).", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the product under reduced pressure to obtain the crude intermediate.", "Step 6: Cyclize the intermediate by heating it in acetic acid at 120°C for 4 hours.", "Step 7: Cool the reaction mixture and extract the product with ethyl acetate.", "Step 8: Purify the product by column chromatography to obtain 5-(5-methylfuran-2-yl)-1,2-oxazole." ] } | |
CAS RN |
138716-34-4 |
Product Name |
5-(5-methylfuran-2-yl)-1,2-oxazole |
Molecular Formula |
C8H7NO2 |
Molecular Weight |
149.1 |
Purity |
95 |
Origin of Product |
United States |
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